3-Cyclopropyl-benzo[b]thiophene-2-carboxylic acid

• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 3-cyclopropyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C12H10O2S/c13-12(14)11-10(7-5-6-7)8-3-1-2-4-9(8)15-11/h1-4,7H,5-6H2,(H,13,14)
• InChI Key: MJJJSCLRAOGJJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(SC3=CC=CC=C32)C(=O)O

Description

3-Cyclopropyl-benzo[b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10O2S and its molecular weight is 218.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound 674-B (2.68 g, 10.9 mmol) in ethanol (30 mL) was treated with 3N aqueous sodium hydroxide (5.4 mL, 16.2 mmol) and refluxed for 2 h. The solution was cooled, and the solvent was evaporated in vacuo. The residue was dissolved in water and washed with dichloromethane. The aqueous phase was acidified with concentrated hydrochloric acid, and the product was extracted into ethyl acetate, washed with brine, dried over Na2SO4, filtered and the solvent was evaporated in vacuo, to afford 1.9 g of compound 674-C as a colorless solid. 1H-NMR (DMSO-d6): δ 0.58-1.37 (m, 4H), 2.44-2.47 (m, 1H), 7.13-7.61 (m, 2H), 7.98 (dd, 2H), 13.33 (br s, 1H).